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These application notes provide a comprehensive overview and detailed protocols for the

application of Quality Control 1 (QC1) parameters in astronomical trending studies. QC1, in the

context of large astronomical surveys, refers to the systematic monitoring of instrument

performance and data quality through the analysis of calibration data.[1] Trending studies

involve the long-term analysis of these parameters to identify temporal variations, assess

instrument stability, and ensure the homogeneity of scientific data products.

Introduction to QC1 Parameters in Astronomy
In modern astronomical surveys, which generate vast amounts of data, automated data

processing pipelines are essential for transforming raw observations into science-ready data

products.[2] A critical component of these pipelines is a robust quality control system. The

European Southern Observatory (ESO) categorizes quality control into two main levels: QC0,

which is a real-time assessment of science observations, and QC1, which involves the

monitoring of instrument performance using calibration data.[1] This document focuses on the

principles and application of QC1 parameters for trending studies.

Long-term monitoring of QC1 parameters is crucial for:
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Assessing Instrument Health: Identifying gradual degradation or sudden changes in

instrument performance.

Ensuring Data Uniformity: Characterizing and correcting for temporal variations in data

quality, which is vital for studies that span several years.

Improving Data Reduction Pipelines: Providing feedback to refine calibration procedures and

algorithms.[1]

Informing Observing Strategies: Optimizing future observations based on a deep

understanding of instrument performance under various conditions.

Key QC1 Parameters for Trending Studies
The specific QC1 parameters monitored can vary depending on the instrument and the

scientific goals of the survey. However, a core set of parameters for photometric and

astrometric trending studies can be defined.

Photometric QC1 Parameters
Photometry is the measurement of the flux or intensity of light from astronomical objects.[3]

Maintaining a stable and well-characterized photometric system is paramount for trending

studies that rely on accurate brightness measurements, such as those of variable stars or

supernovae.

Table 1: Key Photometric QC1 Parameters
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Parameter Description
Typical
Value/Range

Trending
Significance

Zero Point

The magnitude of a

star that would

produce one count per

second on the

detector. It is a

measure of the overall

throughput of the

telescope and

instrument system.

20-25 mag

A declining trend may

indicate mirror

degradation or filter

issues. Short-term

variations can be

caused by

atmospheric changes.

PSF FWHM

The Full Width at Half

Maximum of the Point

Spread Function, a

measure of the image

sharpness (seeing).

0.5 - 2.0 arcsec

Long-term trends can

indicate issues with

the telescope's optical

alignment or focus.

Correlated with

atmospheric

conditions.

PSF Ellipticity

A measure of the

elongation of the Point

Spread Function.

< 0.1

Consistent, non-zero

ellipticity can indicate

tracking errors or

optical aberrations.

Sky Background

The median

brightness of the sky

in an image, typically

measured in

magnitudes per

square arcsecond.

18-22 mag/arcsec²

Varies with lunar

phase, zenith

distance, and

observing conditions.

Long-term trends can

reveal changes in light

pollution.

Read Noise

The intrinsic noise of

the CCD detector

when it is read out,

measured in

electrons.

2-10 e-

Should be stable over

time. An increase can

indicate problems with

the detector

electronics.
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Dark Current

The thermal signal

generated by the

detector in the

absence of light,

measured in electrons

per pixel per second.

< 0.1 e-/pix/s

Highly dependent on

detector temperature.

Trending is crucial for

monitoring the cooling

system's

performance.

Astrometric QC1 Parameters
Astrometry is the precise measurement of the positions and motions of celestial objects.[4]

Stable astrometric solutions are critical for studies of stellar proper motions, parallax, and the

accurate identification of objects across different epochs.

Table 2: Key Astrometric QC1 Parameters
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Parameter Description
Typical
Value/Range

Trending
Significance

Astrometric RMS

The root mean square

of the residuals when

matching detected

sources to a reference

catalog (e.g., Gaia).

< 50 mas

An increasing trend

can indicate issues

with the instrument's

geometric distortion

model or focal plane

stability.

Plate Scale

The conversion factor

between angular

separation on the sky

and linear distance on

the detector, typically

in arcseconds per

pixel.

Instrument-specific

Variations can indicate

thermal or mechanical

flexure of the

telescope and

instrument.

Geometric Distortion

The deviation of the

actual projection of

the sky onto the focal

plane from a perfect

tangential projection.

< 0.1%

Should be stable.

Changes may

necessitate a re-

derivation of the

distortion model.

WCS Jitter

The variation in the

World Coordinate

System (WCS)

solution between

successive exposures

of the same field.

< 10 mas

Can indicate short-

term instabilities in the

telescope pointing and

tracking.

Experimental Protocols
Photometric QC1 Monitoring Protocol
Objective: To monitor the long-term photometric stability of an imaging instrument.

Methodology:
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Standard Star Observations:

Select a set of well-characterized, non-variable standard stars from established catalogs

(e.g., Landolt, SDSS).

Observe these standard star fields at regular intervals (e.g., nightly, weekly) under

photometric conditions.

Observations should be taken in all filters used for science observations.

Obtain a series of dithered exposures to average over detector imperfections.

Data Reduction:

Process the raw images using the standard data reduction pipeline, including bias

subtraction, dark correction, and flat-fielding.

Perform source extraction and aperture photometry on the standard stars.

Calculate the instrumental magnitudes of the standard stars.

Parameter Extraction:

Zero Point: Compare the instrumental magnitudes to the known catalog magnitudes of the

standard stars to derive the photometric zero point for each image.

PSF FWHM and Ellipticity: Measure the shape of the PSF for a selection of bright,

unsaturated stars in each image.

Sky Background: Calculate the median pixel value in source-free regions of each image.

Trending Analysis:

Plot the derived QC1 parameters as a function of time (e.g., Julian Date).

Analyze the plots for long-term trends, periodic variations, and outliers.
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Correlate trends with other relevant data, such as ambient temperature, humidity, and

telescope maintenance logs.

Astrometric QC1 Monitoring Protocol
Objective: To monitor the long-term astrometric stability of an imaging instrument.

Methodology:

Astrometric Calibration Field Observations:

Select dense stellar fields with a high number of well-measured reference stars from a

high-precision astrometric catalog (e.g., Gaia).

Observe these fields at regular intervals (e.g., weekly, monthly).

Obtain a series of dithered exposures to cover different parts of the detector.

Data Reduction and Astrometric Solution:

Process the raw images using the standard data reduction pipeline.

Perform source extraction and centroiding for all detected objects.

Match the detected sources to the reference catalog.

Use a tool like SCAMP to compute the astrometric solution (WCS) for each image, fitting

for the geometric distortion.[5]

Parameter Extraction:

Astrometric RMS: Record the root mean square of the on-sky residuals between the

positions of the matched stars and their catalog positions.

Plate Scale and Geometric Distortion: Extract the best-fit parameters for the plate scale

and the coefficients of the polynomial model for geometric distortion.

Trending Analysis:
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Plot the astrometric RMS and the key distortion parameters as a function of time.

Look for systematic trends or sudden jumps in the parameter values, which could indicate

changes in the instrument's optical alignment or focal plane geometry.

Visualizations
QC1 Data Processing and Trending Workflow
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Caption: Workflow for QC1 parameter extraction and trending analysis.

Decision Logic for Image Quality Assessment
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Caption: Decision tree for automated image quality assessment based on QC1 parameters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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